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Compound of Interest

Compound Name: IGF-1R inhibitor-3

Cat. No.: B15136754

Audience: Researchers, scientists, and drug development professionals.

This guide provides immediate and essential safety, handling, and disposal information for IGF-
1R Inhibitor-3 (also known as IGF-1R Inhibitor, PPP; CAS 477-47-4). Adherence to these
procedures is critical for ensuring laboratory safety and procedural accuracy.

Hazard Identification and Safety Precautions

IGF-1R Inhibitor-3 is classified as a hazardous chemical. It is toxic if swallowed, may cause
respiratory irritation, and is suspected of causing genetic defects[1].

Summary of Hazards:

Acute Oral Toxicity: Category 3[1]

Acute Dermal Toxicity: Category 4[2]

Skin Corrosion/Irritation: Category 2[1][2]

Serious Eye Damage/Eye Irritation: Category 2[1][2]

Germ Cell Mutagenicity: Category 2[1]

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory system)[1]
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Due to these hazards, strict adherence to the following personal protective equipment (PPE)

guidelines is mandatory.

Personal Protective Equipment (PPE)

All personnel must use the specified PPE when handling IGF-1R Inhibitor-3.

Protection Type

Specification

Standard

Eye/Face Protection

Safety glasses with side-

shields or goggles.

OSHA 29 CFR 1910.133 or
European Standard EN166[1].

Hand Protection

Wear appropriate protective

gloves (e.g., nitrile rubber).

Inspect gloves prior to use.

Skin and Body Protection

Wear appropriate protective
clothing to prevent skin

exposure, such as a lab coat.

Respiratory Protection

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
exposure limits are exceeded
or if irritation or other

symptoms are experienced.

Recommended Filter type:
Particulates filter conforming to
EN 143[1].

Emergency Procedures

Immediate and appropriate response to exposure is critical.
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Exposure Route First-Aid Measures

If swallowed, immediately call a POISON
Ingestion CENTER or doctor/physician. Rinse mouth. Do
NOT induce vomiting[1].

If inhaled, remove the victim to fresh air and
keep at rest in a position comfortable for
breathing. Call a POISON CENTER or

doctor/physician if you feel unwell[1].

Inhalation

In case of skin contact, take off immediately all
) contaminated clothing. Wash with plenty of soap
Skin Contact o )
and water. If skin irritation occurs, get medical

advice/attention[1][2].

In case of eye contact, rinse cautiously with
water for several minutes. Remove contact
Eye Contact lenses, if present and easy to do. Continue
rinsing. If eye irritation persists, get medical

advice/attention[1].

Operational and Disposal Plans
Handling and Storage Protocol

1.

Engineering Controls:

Always handle IGF-1R Inhibitor-3 within a chemical fume hood[1].
Ensure adequate ventilation to control airborne concentrations.

. Handling Procedures:

Obtain special instructions before use and do not handle until all safety precautions have
been read and understood[1].

Avoid contact with skin, eyes, and clothing[1].

Avoid breathing dust, vapor, mist, or gas[1].

Avoid dust formation[1].

Do not eat, drink, or smoke when using this product[1].

Wash hands and any exposed skin thoroughly after handling[1].
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. Storage:

Store in a tightly closed container in a dry and well-ventilated place[2].
Keep refrigerated at the temperature specified on the product label[1][2].
Store locked up[1][2].

Incompatible materials include acids and strong bases[1].

Spill Cleanup Protocol

A spill of IGF-1R Inhibitor-3 must be managed promptly and safely.

1

. Immediate Response:

Evacuate personnel from the immediate spill area.
Notify others in the vicinity.
Ensure the area is well-ventilated, if safe to do so.

. Don PPE:

Put on the full required PPE as detailed in the table above, including respiratory protection,
gloves, safety goggles, and a lab coat.

. Containment and Cleanup:

Cover the spill with an inert absorbent material (e.g., vermiculite, sand, or earth).
Carefully sweep or shovel the contained material into a suitable, labeled container for
disposal[1].

Avoid generating dust during cleanup[1][2].

. Decontamination:

Clean the spill area thoroughly with a suitable solvent, followed by soap and water.
Place all contaminated cleaning materials into the hazardous waste container.

. Waste Disposal:

Dispose of the waste container according to institutional and local regulations for hazardous
chemical waste.
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Waste Disposal Protocol

1. Waste Collection:

e Collect all waste containing IGF-1R Inhibitor-3, including contaminated disposables (e.g.,
pipette tips, gloves, absorbent paper), in a designated, sealed, and clearly labeled
hazardous waste container.

2. Disposal:

» Dispose of the contents and the container at an approved waste disposal plant[1][2].
» Do not allow the product to enter drains[2].
» Follow all federal, state, and local environmental regulations.

Visual Workflow for Spill Management

The following diagram illustrates the step-by-step workflow for responding to a spill of IGF-1R
Inhibitor-3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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